N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-fluorophenoxy)acetamide hydrochloride
Description
N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-fluorophenoxy)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H27ClFN3O4S and its molecular weight is 471.97. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Applications
N-(2-((4-Benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-fluorophenoxy)acetamide hydrochloride and its derivatives have been studied for their potential in antimicrobial applications. For instance, a study by Fuloria et al. (2009) investigated similar compounds for their antibacterial and antifungal activities, suggesting potential use in treating infections (Fuloria et al., 2009).
Enzyme Inhibition and Neuroprotective Effects
The compound has shown promise in enzyme inhibition and potential neuroprotective effects. Abbasi et al. (2019) explored the enzyme inhibitory potential of sulfonamide derivatives, highlighting their significance in neurodegenerative disease research (Abbasi et al., 2019).
Anti-Inflammatory Properties
Compounds structurally related to N-(2-((4-Benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-fluorophenoxy)acetamide hydrochloride have been synthesized and studied for their anti-inflammatory activity. Sunder et al. (2013) synthesized derivatives showing significant anti-inflammatory activity, which could be applicable in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).
Potential in Cancer Research
Research has also been conducted into the potential applications of these compounds in cancer therapy. For example, Ghorab et al. (2015) investigated sulfonamide derivatives for their cytotoxic activity against various cancer cell lines, indicating a possible role in cancer treatment (Ghorab et al., 2015).
properties
IUPAC Name |
N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-2-(4-fluorophenoxy)acetamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26FN3O4S.ClH/c22-19-6-8-20(9-7-19)29-17-21(26)23-10-15-30(27,28)25-13-11-24(12-14-25)16-18-4-2-1-3-5-18;/h1-9H,10-17H2,(H,23,26);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKBXVIISYHKYOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)S(=O)(=O)CCNC(=O)COC3=CC=C(C=C3)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27ClFN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-fluorophenoxy)acetamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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